Cas no 30636-90-9 ((20S)-Protopanaxadiol)

(20S)-Protopanaxadiol is a naturally occurring triterpenoid saponin derived from ginseng plants. Its key advantages lie in its ability to modulate cellular processes and exhibit antioxidant properties, potentially making it useful for applications in skincare and cosmeceuticals where oxidative stress mitigation is beneficial.
(20S)-Protopanaxadiol structure
(20S)-Protopanaxadiol structure
Product Name:(20S)-Protopanaxadiol
CAS No:30636-90-9
MF:C30H52O3
MW:460.73208
MDL:MFCD12032048
CID:53633
PubChem ID:11213350
Update Time:2026-05-22

(20S)-Protopanaxadiol Chemical and Physical Properties

Names and Identifiers

    • PROTOPANAXDIOL
    • 20-Epiprotopanaxadiol
    • (20S)-Protopanaxadiol
    • Protopanasadiol
    • 20(S)-Protopanaxdiol
    • Protopanoxadiol
    • Protopanaxadiol, 20S-
    • (3beta,5xi,12beta,13alpha,14beta)-lanost-24-ene-3,12,20-triol
    • 20(S)-Protopanaxadiol
    • Protopanaxadiol
    • 20(S)-APPD
    • Protopanaxtriol
    • Protopanaxatriol
    • MR8AEF5T1N
    • PYXFVCFISTUSOO-HKUCOEKDSA-N
    • AS-63537
    • UNII-MR8AEF5T1N
    • BDBM50077655
    • s4746
    • dammar-24-ene-3beta,12beta,20-triol
    • dammar-24-ene-3beta,12beta,20S-triol
    • CCG-269342
    • CHEMBL280986
    • C20715
    • MFCD12032048
    • SCHEMBL12935864
    • (20S)-Protopanaxdiol
    • Q7252079
    • CHEMBL375563
    • BDBM50423990
    • (20S)-protopanaxadiol-type ginsenoside aglycone
    • HMS3885P20
    • (3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
    • (3.BETA.,12.BETA.)-DAMMAR-24-ENE-3,12,20-TRIOL
    • Dammar-24-ene-3,12,20-triol, (3beta,12beta)-
    • HY-N0797
    • Protopanaxadiol, analytical standard
    • P2651
    • DAMMAR-24-ENE-3,12,20-TRIOL, (3.BETA.,12.BETA.)-
    • (20S)-Protopanaxadiol [INCI]
    • 6892-79-1
    • AKOS015895042
    • DAMMAR-24-ENE-3.BETA.,12.BETA.,20-TRIOL
    • (3beta,12beta)-dammar-24-ene-3,12,20-triol
    • (3S,8R,10R,12R,14R)-17-((S)-1-Hydroxy-1,5-dimethyl-hex-4-enyl)-4,4,8,10,14-pentamethyl-hexadecahydro-cyclopenta[a]phenanthrene-3,12-diol
    • CHEBI:75950
    • S-111
    • 30636-90-9
    • 24-dammarene-3beta,12beta,20S-triol
    • betulafolienetriol
    • APPD
    • Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form
    • BRD-K60005752-001-01-9
    • STL570266
    • (3S,5R,8R,9R,10R,12R,13R,14R,17S)-17-((2S)-2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-3,12-diol
    • DA-59474
    • 7755-01-3
    • Dammar-24-ene-3ss,12ss,20-triol; (20S)-Protopanaxadiol; 20(S)-APPD; 20-Epiprotopanaxadiol; (3ss,12ss)-Dammar-24-ene-3,12,20-triol;
    • (20S)-Protopanaxadiol?
    • MDL: MFCD12032048
    • Inchi: InChI=1S/C30H52O3/c1-19(2)10-9-14-30(8,33)20-11-16-29(7)25(20)21(31)18-23-27(5)15-13-24(32)26(3,4)22(27)12-17-28(23,29)6/h10,20-25,31-33H,9,11-18H2,1-8H3/t20-,21+,22-,23+,24-,25-,27-,28+,29+,30-/m0/s1
    • InChI Key: PYXFVCFISTUSOO-HKUCOEKDSA-N
    • SMILES: C[C@]([C@@](C[C@H]1O)([H])[C@]2(CC[C@@H]3O)C)(CC[C@@]2([H])C3(C)C)[C@]4([C@@]1([H])[C@]([C@@](C)(O)CC/C=C(C)/C)([H])CC4)C

Computed Properties

  • Exact Mass: 460.39200
  • Monoisotopic Mass: 460.39164552 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 460.7
  • XLogP3: 7.2
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.036
  • Boiling Point: 559.5℃/760mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.528
  • PSA: 60.69000
  • LogP: 6.50060

(20S)-Protopanaxadiol Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(20S)-Protopanaxadiol Pricemore >>

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(20S)-Protopanaxadiol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Glucose Catalysts: Glucosidase, β- Solvents: Water ;  72 h, 37 °C
Reference
Enzymatic transformation of ginsenoside Rb1 by Lactobacillus pentosus strain 6105 from Kimchi
Kim, Se-Hwa; et al, Journal of Ginseng Research, 2012, 36(3), 291-297

Production Method 2

Reaction Conditions
1.1 Reagents: (+)-Lactose Catalysts: Glucosidase, β- Solvents: Water ;  72 h, 37 °C
Reference
Enzymatic transformation of ginsenoside Rb1 by Lactobacillus pentosus strain 6105 from Kimchi
Kim, Se-Hwa; et al, Journal of Ginseng Research, 2012, 36(3), 291-297

(20S)-Protopanaxadiol Raw materials

(20S)-Protopanaxadiol Preparation Products

(20S)-Protopanaxadiol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:30636-90-9)Protopanaxdiol
Order Number:LE985
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com

(20S)-Protopanaxadiol Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

(20S)-Protopanaxadiol Related Literature

Additional information on (20S)-Protopanaxadiol

Introduction to (20S)-Protopanaxadiol and Its Significance in Modern Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the realm of natural products and their derivatives. One such compound, (20S)-Protopanaxadiol (CAS no. 30636-90-9), has garnered significant attention due to its unique structural properties and diverse biological activities. This compound, a member of the ginsenoside family, is primarily derived from Panax species, commonly known as ginseng. The intricate molecular structure of (20S)-Protopanaxadiol makes it a subject of extensive research, with applications ranging from traditional medicine to modern drug development.

The chemical formula and molecular weight of (20S)-Protopanaxadiol are essential parameters that define its physicochemical properties. With a molecular formula of C₃₆H₅₂O₁₀ and a molecular weight of 588.86 g/mol, this triterpene saponin exhibits a high degree of stereochemical complexity. This complexity is reflected in its multiple chiral centers, which contribute to its diverse biological interactions. The stereochemistry of (20S)-Protopanaxadiol, particularly the (20S) configuration at the C-20 position, is crucial for its biological activity and has been a focus of structural elucidation studies.

Recent advancements in spectroscopic techniques have enabled researchers to delve deeper into the structural elucidation of (20S)-Protopanaxadiol. Nuclear magnetic resonance (NMR) spectroscopy, including 1D and 2D NMR methods such as heteronuclear single quantum coherence (HSQC), carbon-deuterium correlation spectroscopy (COSY), and multiple quantum coherence (MQC), have been instrumental in determining the precise connectivity and stereochemistry of the molecule. These techniques provide detailed insights into the functional groups and their spatial arrangement, which are critical for understanding the compound's biological mechanisms.

The pharmacological profile of (20S)-Protopanaxadiol has been extensively studied, revealing a wide range of potential therapeutic applications. One of the most notable activities is its neuroprotective effect. Preclinical studies have demonstrated that (20S)-Protopanaxadiol can protect against neurodegenerative diseases by modulating various signaling pathways involved in neuronal survival and death. For instance, it has been shown to inhibit beta-amyloid aggregation, a hallmark pathological feature of Alzheimer's disease, thereby potentially slowing down disease progression.

Furthermore, (20S)-Protopanaxadiol exhibits anti-inflammatory properties by regulating key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and cancer, making (20S)-Protopanaxadiol a promising candidate for therapeutic intervention. Its ability to modulate inflammatory responses without significant side effects makes it an attractive option for developing anti-inflammatory drugs.

Another significant area of research involves the anticancer potential of (20S)-Protopanaxadiol. Studies have shown that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it has been found to inhibit the growth of cancer cells by disrupting microtubule formation and thereby preventing cell division. These findings suggest that (20S)-Protopanaxadiol could be developed into a novel chemotherapeutic agent or used in combination with existing treatments to enhance their efficacy.

The cardiovascular benefits of (20S)-Protopanaxadiol are also gaining attention. Research indicates that this compound can improve endothelial function by upregulating nitric oxide synthase (NOS) expression and enhancing nitric oxide production. Nitric oxide is a vasodilator that helps maintain healthy blood pressure levels, making (20S)-Protopanaxadiol a potential therapeutic agent for managing conditions such as hypertension and atherosclerosis.

In conclusion, (20S)-Protopanaxadiol (CAS no. 30636-90-9) is a multifaceted compound with significant therapeutic potential across various disease areas. Its unique structural features and diverse biological activities make it an invaluable asset in modern pharmaceutical research. As our understanding of its mechanisms continues to evolve, so too will its applications in drug development. The ongoing studies into (20S)-Protopanaxadiol highlight its promise as a natural product derivative with far-reaching implications for human health.

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(CAS:30636-90-9)Protopanaxdiol
LE985
Purity:99%
Quantity:25KG,200KG,1000KG
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